10.1039/B820436E | Low-temperature ZnO atomic layer deposition on biotemplates: flexible photocatalytic ZnO structures from eggshell membranes

Low-temperature ZnO atomic layer deposition on biotemplates: flexible photocatalytic ZnO structures from eggshell membranes

Physical Chemistry Chemical Physics Pub Date: 2009-03-06 DOI: 10.1039/B820436E

Abstract

Macroporous ZnO membranes with a strong photocatalytic effect and high mechanical flexibility were prepared from inner shell membranes (ISM) of avian eggshells as templates after performing low-temperature ZnO atomic layer deposition (ALD). In order to evaluate the potential merits and general applicability of the ZnO structures, a comparative study of two membranes with coatings of either TiO₂ or ZnO, processed under similar conditions, was performed. The study includes crystallographic features, mechanical and thermal stability and bactericidal efficiency. Both, the ZnO and the TiO₂ coated membranes clearly exhibited bactericidal effects as well as mechanical flexibility and thermal stability even at relatively high temperatures. The ZnO membranes, even though prepared at fairly low temperatures (∼100 °C), exhibited polycrystalline phases and showed a good bactericidal efficiency as well as higher mechanical flexibility than the TiO₂ coated membranes. This study shows the benefits of low-temperature ZnO ALD i.e., the thermally non-destructive nature, which preserves the mechanical stability and the native morphology of the templates used, together with an added functionality, i.e. the bactericidal effect.

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Low-temperature ZnO atomic layer deposition on biotemplates: flexible photocatalytic ZnO structures from eggshell membranes

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Journal Name：Physical Chemistry Chemical Physics

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